Lapretolimod

• CAS No.: 960324-04-3
• Molecular Formula: C96H181N2O22P
• Molecular Weight: 1746.4
• IUPAC Name: [(2S,3R,4R,5S,6R)-2,5-dihydroxy-6-[[(2R,3R,4R,5S,6R)-6-(hydroxymethyl)-5-phosphonooxy-3-[[(3R)-3-tetradecanoyloxytetradecanoyl]amino]-4-[(3R)-3-tetradecanoyloxytetradecanoyl]oxyoxan-2-yl]oxymethyl]-3-[[(3R)-3-hydroxytetradecanoyl]amino]oxan-4-yl] (3R)-3-hydroxytetradecanoate
• InChI: InChI=1S/C96H181N2O22P/c1-7-13-19-25-31-37-39-45-51-57-63-69-85(104)114-79(67-61-55-49-43-35-29-23-17-11-5)73-84(103)98-90-94(119-88(107)74-80(68-62-56-50-44-36-30-24-18-12-6)115-86(105)70-64-58-52-46-40-38-32-26-20-14-8-2)92(120-121(110,111)112)81(75-99)117-96(90)113-76-82-91(108)93(118-87(106)72-78(101)66-60-54-48-42-34-28-22-16-10-4)89(95(109)116-82)97-83(102)71-77(100)65-59-53-47-41-33-27-21-15-9-3/h77-82,89-96,99-101,108-109H,7-76H2,1-6H3,(H,97,102)(H,98,103)(H2,110,111,112)/t77-,78-,79-,80-,81-,82-,89-,90-,91-,92-,93-,94-,95+,96-/m1/s1
• InChI Key: JSNQJZJCKAFSHT-OPYGSFAOSA-N
• SMILES: CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)NC1C(C(C(OC1OCC2C(C(C(C(O2)O)NC(=O)CC(CCCCCCCCCCC)O)OC(=O)CC(CCCCCCCCCCC)O)O)CO)OP(=O)(O)O)OC(=O)CC(CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC
• Isomeric SMILES: CCCCCCCCCCCCCC(=O)O[C@H](CCCCCCCCCCC)CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)O)NC(=O)C[C@@H](CCCCCCCCCCC)O)OC(=O)C[C@@H](CCCCCCCCCCC)O)O)CO)OP(=O)(O)O)OC(=O)C[C@@H](CCCCCCCCCCC)OC(=O)CCCCCCCCCCCCC

Description

Lapretolimod is a synthetic compound characterized by a highly complex molecular architecture. Its structure comprises derivatives of nucleosides—adenosine, cytidine, guanosine, and thymidine—interconnected through diverse linkages, forming a multi-component scaffold . The compound’s design emphasizes stability and bioavailability through extensive functionalization, including hydroxylated tetradecanoate groups and phosphono moieties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound of Interest : Lapretolimod

• Core Structure: Nucleoside derivatives (adenosine, cytidine, guanosine, thymidine).
• Functional Groups: Hydroxytetradecanoate, phosphono, and tetradecanoyloxy groups.
• Key Features: Multiple lipidated chains (14-carbon tetradecanoyl groups) enhance membrane interaction; nucleoside backbone may facilitate receptor binding.

Comparison Compound : 3-[(3R)-3-hydroxytetradecanoate] de 2-deoxy-6-O-{2-deoxy-4-O-phosphono-2-[(3R)-3-(tetradecanoyloxy)tetradecanamido]-3-O-[(3R)-3-(tetradecanoyloxy)tetradecanoyl]-β-D-glucopyranosyl}-2-[(3R)-3-hydroxytetradecanamido]-α-D-glucopyranose

• Core Structure: 2-deoxy-α-D-glucopyranose derivative.
• Functional Groups: Phosphono, hydroxytetradecanamido, and tetradecanoyloxy groups.
• Key Features: Branched glucopyranose backbone with lipidated side chains; phosphono group enhances solubility and charge distribution.

Comparative Analysis

Parameter	Lapretolimod	Comparison Compound
Backbone	Nucleoside derivatives	2-deoxy-glucopyranose
Lipidation	Tetradecanoyloxy and hydroxytetradecanoate groups	Tetradecanoyloxy and hydroxytetradecanamido groups
Key Functional Moieties	Phosphono, nucleobase linkages	Phosphono, glucopyranosyl branching
Structural Complexity	High (multi-nucleoside scaffold)	High (branched carbohydrate derivatives)
Presumed Bioactivity	Likely receptor-targeted (nucleoside affinity)	Membrane interaction (lipid-carbohydrate hybrid)

Key Similarities :

• Both compounds employ lipidated chains (tetradecanoyl groups) to enhance hydrophobicity and stability .
• Phosphono groups are critical for charge modulation and solubility in aqueous environments .

Key Differences :

• Lapretolimod’s nucleoside backbone contrasts with the glucopyranose core of the comparison compound, suggesting divergent mechanisms of action (e.g., nucleic acid mimicry vs. carbohydrate-mediated signaling) .
• The glucopyranose derivative features branched glycosidic linkages, whereas Lapretolimod’s nucleosides are linearly interconnected .

Additional Comparative Considerations

Analytical Methodologies

Advanced techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR), are essential for characterizing these compounds. Supplementary tables from validated methods highlight challenges in resolving their complex structures, particularly in distinguishing regioisomers and stereochemical configurations .